Cas no 27376-24-5 (1,6-Dibromohexa-1,5-diyne)

• Product Name: 1,6-Dibromohexa-1,5-diyne
• CAS No: 27376-24-5
• MF: C₆H₄Br₂
• MW: 235.903960227966
• CID: 2838817
• PubChem ID: 14344971
• Update Time: 2025-04-21

1,6-Dibromohexa-1,5-diyne Chemical and Physical Properties

Names and Identifiers

• DTXSID40559183
• SCHEMBL10706483
• 1,6-Dibromohexa-1,5-diyne
• 27376-24-5
• 1,6-dibromo-1,5-hexadiyne

• Inchi： 1S/C6H4Br2/c7-5-3-1-2-4-6-8/h1-2H2
• InChI Key： WQDPSTYGLZXWAX-UHFFFAOYSA-N
• SMILES： BrC#CCCC#CBr

Computed Properties

• Exact Mass: 235.86593Da
• Monoisotopic Mass: 233.86798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų